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This document provides detailed application notes and protocols for the preparation of thin film
samples for analysis using a cone calorimeter. The cone calorimeter is a versatile instrument
for studying the fire-reaction properties of materials, and proper sample preparation is critical
for obtaining accurate and reproducible data. These guidelines are based on established
standards such as ASTM E1354 and ISO 5660.[1][2][3]

Introduction to Cone Calorimetry for Thin Films

Cone calorimetry is a bench-scale fire testing method that measures the heat release rate
(HRR), time to ignition, mass loss rate, and smoke production of a material when exposed to a
controlled radiant heat flux.[1][4][5][6][7] For thin films, which are often used as coatings,
barriers, or in multilayer composites, this analysis provides crucial data on their contribution to
fire behavior. The preparation of thin film samples requires special attention to ensure that the
test results are representative of the material's performance in its intended application. Key
considerations include the choice of substrate, the method of film application, and the mounting
technique within the sample holder.

Quantitative Data Summary

The following table summarizes typical experimental parameters for cone calorimetry testing of
thin films. These values are based on common practices and standards. It is important to note
that the optimal parameters may vary depending on the specific material and its application.
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Parameter

Typical Value/Range

Notes

Sample Dimensions

100 mm x 100 mm[1][3][8][9]
[10]

Standard specimen size for

most cone calorimeters.

Film Thickness

<6 mm[1l1]

For very thin films, the
properties of the substrate can
significantly influence the

results.

Substrate Material

Varies (e.g., steel, aluminum,
calcium silicate board,
fiberglass reinforced cement)
[12][13]

The substrate should be
representative of the end-use
application or be an inert
material that does not

contribute to the fire behavior.

Common heat fluxes are 35
kW/m2 and 50 kW/mz2.[3] The

Heat Flux 25 - 75 kW/m?[1][9][10][11] _ _
choice depends on the fire
scenario being simulated.

The back and sides of the
_ Aluminum foil (shiny side sample are wrapped to ensure
Sample Wrapping

towards the sample)[8][14]

one-dimensional heat flow and

prevent edge effects.[10][15]

Sample Holder

Standard metal frame[15]

A retainer frame may be used
to secure the sample and

reduce edge effects.[16]

Backing Material

Ceramic fiber blanket or
refractory fiber blanket[8][10]
[15]

Used for insulation and to
position the sample at the

correct height.

Experimental Protocols

This section provides a detailed step-by-step protocol for preparing and testing thin film
samples in a cone calorimeter.

3.1. Materials and Equipment
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e Thin film material

e Substrate (e.g., steel plate, calcium silicate board)

» Cone calorimeter

o Sample holder and retainer frame

e Aluminum foil

o Ceramic fiber blanket

» Film application equipment (e.g., spin coater, doctor blade, spray gun)
» Calipers or thickness gauge

e Analytical balance

e Conditioning chamber (23°C and 50% relative humidity)[3][8]
3.2. Sample Preparation Protocol

e Substrate Preparation:

o Clean the substrate surface to remove any contaminants that could interfere with film
adhesion or the test results. For example, clean steel plates with 70% rubbing alcohol.[17]

o Measure and record the dimensions and mass of the substrate.
o Film Application:

o Apply the thin film to the substrate using a method that ensures a uniform and consistent
thickness.

o For solvent-based films, ensure complete solvent evaporation before testing.

o For adhesives, apply as instructed, for instance, a second coat may be needed on porous
substrates to achieve the desired coat weight.[13]
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o Measure the final dry film thickness at multiple points to ensure uniformity.

o Conditioning:

o Condition the prepared samples to a constant weight in a controlled environment, typically
at 23°C and 50% relative humidity, as specified in standards like ASTM E1354.[3]

e Sample Wrapping and Mounting:
o Cut a piece of aluminum foil large enough to wrap the back and sides of the substrate.
o Place the sample with the thin film facing up on the shiny side of the aluminum foil.[14]
o Carefully wrap the foil around the sides and back of the substrate, ensuring a tight fit.[3][8]
o Place a layer of ceramic fiber blanket at the bottom of the sample holder.[8][10]

o Position the wrapped sample on top of the ceramic fiber blanket within the sample holder.
The top surface of the film should be level with the top edge of the holder.

o If necessary, use a retainer frame to secure the sample and minimize edge effects.[15]

3.3. Cone Calorimeter Test Procedure

Calibration: Perform daily calibrations of the cone calorimeter, including the gas analyzer and
the heat flux meter, according to the manufacturer's instructions and relevant standards.[18]

o Parameter Setup: Set the desired heat flux on the cone heater.[1]

o Baseline Measurement: Establish a stable baseline for the gas analyzers with the exhaust
fan running.[3]

o Sample Loading: Place the prepared sample holder on the load cell under the cone heater.

[1]

o Test Initiation: Start the data acquisition and expose the sample to the radiant heat. A spark
igniter is typically positioned above the sample to ignite the pyrolysis gases.[3][14]
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» Data Collection: The instrument will record various parameters throughout the test, including
heat release rate, mass loss, time to ignition, and smoke production.[1]

o Test Termination: The test is typically continued until flaming ceases and other termination
criteria are met, such as the mass loss rate dropping below a certain threshold.[3][18]

Visualizations

Click to download full resolution via product page

Caption: Workflow for thin film sample preparation and cone calorimetry testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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